Cas no 2228825-33-8 (1-1-(2-phenylphenyl)cyclopropylethan-1-one)

• Product Name: 1-1-(2-phenylphenyl)cyclopropylethan-1-one
• CAS No: 2228825-33-8
• MF: C₁₇H₁₆O
• MW: 236.308344841003
• CID: 6461840
• PubChem ID: 165753593
• Update Time: 2025-05-20

1-1-(2-phenylphenyl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-phenylphenyl)cyclopropylethan-1-one
• EN300-1861303
• 1-[1-(2-phenylphenyl)cyclopropyl]ethan-1-one
• 2228825-33-8

• Inchi： 1S/C17H16O/c1-13(18)17(11-12-17)16-10-6-5-9-15(16)14-7-3-2-4-8-14/h2-10H,11-12H2,1H3
• InChI Key： YOFGIIWJACWBAH-UHFFFAOYSA-N
• SMILES： O=C(C)C1(C2=CC=CC=C2C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 236.120115130g/mol
• Monoisotopic Mass: 236.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-1-(2-phenylphenyl)cyclopropylethan-1-one

Introduction to 1-1-(2-phenylphenyl)cyclopropylethan-1-one (CAS No: 2228825-33-8)

1-1-(2-phenylphenyl)cyclopropylethan-1-one, identified by the Chemical Abstracts Service Number (CAS No) 2228825-33-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its cyclopropyl and phenyl substituents, which contribute to its unique structural and functional properties. The presence of these aromatic and cyclic moieties makes it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 1-1-(2-phenylphenyl)cyclopropylethan-1-one consists of a central ethanone backbone substituted with a cyclopropyl group and two phenyl rings. The cyclopropyl group, known for its strained three-membered ring, introduces electronic and steric effects that can modulate the reactivity and binding affinity of the molecule. Meanwhile, the two phenyl rings contribute to hydrophobic interactions and π-π stacking capabilities, which are often exploited in the design of biologically active compounds.

In recent years, there has been a surge in research focused on identifying novel scaffolds that combine structural rigidity with functional diversity. The cyclopropylethanone moiety, as seen in this compound, represents an emerging pharmacophore that has shown promise in various therapeutic areas. Studies have demonstrated that molecules containing cyclopropane rings can exhibit enhanced binding to biological targets due to their ability to adopt specific conformations that mimic natural binding pockets.

One of the most compelling aspects of 1-1-(2-phenylphenyl)cyclopropylethan-1-one is its potential as a building block for more complex drug candidates. The combination of the cyclopropyl group with the phenyl rings creates a scaffold that can be further modified through various chemical transformations. For instance, functionalization at the carbonyl group or the aromatic rings can introduce new pharmacological activities or improve metabolic stability. This flexibility makes it an attractive starting point for medicinal chemists seeking to develop innovative therapeutics.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have suggested that 1-1-(2-phenylphenyl)cyclopropylethan-1-one may interact with several biological targets relevant to human health. For example, preliminary simulations indicate potential binding to enzymes involved in metabolic pathways or receptors implicated in neurological disorders. These findings underscore the compound's significance as a lead molecule for further investigation.

The synthesis of 1-1-(2-phenylphenyl)cyclopropylethan-1-one presents both challenges and opportunities for synthetic chemists. The strained nature of the cyclopropyl ring necessitates careful handling during synthesis to avoid unwanted side reactions. However, modern synthetic methodologies have made significant strides in facilitating the construction of such motifs with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and directed ortho-metalation strategies have been instrumental in accessing complex structures like this one.

In addition to its synthetic appeal, 1-1-(2-phenylphenyl)cyclopropylethan-1-one holds promise for applications beyond traditional drug development. Its unique structural features make it a valuable tool for studying molecular recognition processes and for designing novel materials with specific functionalities. For instance, derivatives of this compound could be explored as ligands in supramolecular chemistry or as components in advanced materials designed for drug delivery systems.

The pharmacokinetic properties of 1-1-(2-phenylphenyl)cyclopropylethan-1-one are also of great interest. The presence of both lipophilic and relatively hydrophilic regions suggests that it may exhibit favorable solubility characteristics, which are crucial for oral bioavailability. Furthermore, computational models predict that this compound might have reasonable metabolic stability, reducing the likelihood of rapid degradation in vivo. These attributes are essential for evaluating its potential as a therapeutic agent.

As research continues to evolve, 1-1-(2-phenylphenyl)cyclopropylethan-1-one is poised to play a pivotal role in advancing our understanding of molecular interactions and therapeutic interventions. Its unique structural features and promising biological profile make it a cornerstone compound in contemporary medicinal chemistry research. By leveraging cutting-edge synthetic techniques and computational tools, scientists are well on their way to unlocking its full potential as a lead molecule or as inspiration for future drug candidates.